2-Cyanoethyl N,N-diisopropylchlorophosphoramidite

Description

2-Cyanoethyl N,N-diisopropylchlorophosphoramidite is a chemical compound with the molecular formula C9H18ClN2OP and a molecular weight of 236.68 g/mol . It is also known by several other names, including 2-Cyanoethyl diisopropylchlorophosphoramidite, N,N-diisopropyl cyanoethyl chlorophosphoramidite, and Chloro(diisopropylamino)-beta-cyanoethoxyphosphine . This compound is a slightly hazy yellow liquid . It should be stored long-term at 2-8°C and may explode if heated .

This chemical serves primarily as a reagent in DNA synthesis . Specifically, it functions as a protecting reagent and a phosphorylating agent . It is also a useful intermediate in organic synthesis and is involved in the selective monophosphorylation of carbohydrates and nucleosides . Additionally, it plays a role in converting protected ribonucleosides to phosphoramidites and is utilized as a phosphitylating reagent for 3'-hydroxyl groups in the synthesis of oligodeoxyribonucleotides .

While the provided search results focus primarily on 2-Cyanoethyl N,N-diisopropylchlorophosphoramidite, other phosphoramidites are used in oligonucleotide synthesis. One example is bis(N,N-diisopropylamino)chlorophosphine, which, like 2-Cyanoethyl N,N-diisopropylchlorophosphoramidite, is used as a phosphitylating agent . These reagents are crucial for creating the phosphodiester linkages that form the backbone of DNA and RNA .

• CAS No.: 89992-70-1
• Product Name: 2-Cyanoethyl N,N-diisopropylchlorophosphoramidite
• Molecular Formula: C9H18ClN2OP
• Molecular Weight: 236.68 g/mol
• IUPAC Name: 3-[chloro-[di(propan-2-yl)amino]phosphanyl]oxypropanenitrile
• Standard InChI: InChI=1S/C9H18ClN2OP/c1-8(2)12(9(3)4)14(10)13-7-5-6-11/h8-9H,5,7H2,1-4H3
• Standard InChIKey: QWTBDIBOOIAZEF-UHFFFAOYSA-N
• SMILES: CC(C)N(C(C)C)P(OCCC#N)Cl
• Canonical SMILES: CC(C)N(C(C)C)P(OCCC#N)Cl
• Synonyms: 2-Cyanoethyl n,n-Diisopropylchlorophosphoramidite
• PubChem Compound: 2734844
• Last Modified: Sep 14 2023